Cas no 78076-07-0 (2(1H)-Pyrazinone, 3-(1,4-cyclohexadien-1-yl)-6-methyl-)

• Product Name: 2(1H)-Pyrazinone, 3-(1,4-cyclohexadien-1-yl)-6-methyl-
• CAS No: 78076-07-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 530512
• PubChem ID: 13579891
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 3-(1,4-cyclohexadien-1-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(1,4-cyclohexadien-1-yl)-6-methyl-
• 3-cyclohexa-1,4-dien-1-yl-6-methyl-1H-pyrazin-2-one
• 3-(Cyclohexa-1,4-dien-1-yl)-6-methylpyrazin-2(1H)-one
• 78076-07-0
• DTXSID90544261

• Inchi： 1S/C11H12N2O/c1-8-7-12-10(11(14)13-8)9-5-3-2-4-6-9/h2-3,6-7H,4-5H2,1H3,(H,13,14)
• InChI Key： CKHZDPARBTYVBN-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CCC=CC2)=NC=C(C)N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų